Cas no 76804-64-3 ((2S)-3,3-dimethylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-3,3-dimethylpyrrolidine-2-carboxylic acid
• CAS No: 76804-64-3
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD19218853
• CID: 537228
• PubChem ID: 20645922
• Update Time: 2025-04-23

(2S)-3,3-dimethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• L-Proline, 3,3-dimethyl-
• (2S)-3,3-dimethylpyrrolidine-2-carboxylic acid
• CS-0053433
• AS-48388
• SCHEMBL23536
• (S)-3,3-Dimethylpyrrolidine-2-carboxylicacid
• MFCD19218853
• DTXSID40609238
• 76804-64-3
• (S)-3,3-Dimethylpyrrolidine-2-carboxylic acid
• 3,3-Dimethyl-L-proline
• F30667
• AKOS006357528
• 3,3-dimethylproline

• MDL： MFCD19218853
• Inchi： 1S/C7H13NO2/c1-7(2)3-4-8-5(7)6(9)10/h5,8H,3-4H2,1-2H3,(H,9,10)/t5-/m1/s1
• InChI Key： JQFLYFRHDIHZFZ-RXMQYKEDSA-N
• SMILES： OC([C@@H]1C(C)(C)CCN1)=O

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Color/Form: No data avaiable
• PSA: 49.33

(2S)-3,3-dimethylpyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S)-3,3-dimethylpyrrolidine-2-carboxylic acid

L-Proline, 3,3-dimethyl- (CAS No. 76804-64-3): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

L-Proline, 3,3-dimethyl-, identified by the chemical compound code CAS No. 76804-64-3, is a significant derivative of the common amino acid proline. This compound, characterized by its 3,3-dimethyl substitution, has garnered considerable attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. The CAS registry number 76804-64-3 serves as a unique identifier, distinguishing it from other isomers and analogs in the vast chemical database.

The molecular structure of L-Proline, 3,3-dimethyl- consists of a proline backbone with two methyl groups attached to the third carbon atom. This structural modification imparts distinct physicochemical properties, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications. The compound’s chiral center and its ability to form stable complexes with other molecules have positioned it as a subject of intense study in both academic and industrial research settings.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between L-Proline, 3,3-dimethyl- and biological systems. These studies have highlighted its potential role in enzyme inhibition and substrate mimicry, which are critical for drug design and development. The compound’s ability to mimic natural amino acids while introducing steric hindrance has opened new avenues for creating novel therapeutic agents that can selectively target specific biological pathways.

One of the most promising applications of L-Proline, 3,3-dimethyl- lies in its use as a building block for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved stability and pharmacokinetic profiles. The incorporation of L-Proline, 3,3-dimethyl- into these molecules can enhance their binding affinity to target proteins while reducing susceptibility to degradation by proteases. This has significant implications for the development of new drugs that require prolonged circulation times or resistance to enzymatic breakdown.

Furthermore, the unique conformational flexibility of L-Proline, 3,3-dimethyl- has been exploited in the design of supramolecular assemblies. These assemblies are formed through non-covalent interactions between multiple molecules, leading to structures with tailored properties. The compound’s ability to adopt multiple conformations makes it an excellent candidate for creating dynamic molecular architectures that can respond to environmental stimuli. Such systems have potential applications in drug delivery systems, where stimuli-responsive release mechanisms are highly desirable.

Recent research has also explored the role of L-Proline, 3,3-dimethyl- in materials science. Its chiral nature allows it to induce optical activity in polymers and other materials when incorporated into their structures. This property has been leveraged in the development of chiral catalysts and optically active materials used in various industrial processes. Additionally, the compound’s ability to form hydrogen bonds makes it a valuable component in self-assembling systems, which are crucial for creating functional materials at the nanoscale.

The synthesis of L-Proline, 3,3-dimethyl- presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent advances in catalytic methods have provided more efficient pathways for its production. These methods not only improve efficiency but also reduce waste generation, aligning with the growing emphasis on sustainable chemistry practices.

In conclusion,L-Proline, 3,3-dimethyl- (CAS No. 76804-64-3) is a multifaceted compound with a wide range of potential applications across multiple disciplines. Its unique structural features make it an invaluable tool in pharmaceutical research, materials science, and beyond. As our understanding of its properties continues to grow,L-Proline, dimethylated proline, and related derivatives are poised to play increasingly important roles in addressing some of the most pressing challenges in modern science and technology.